Cas no 61308-67-6 (3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-)

3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro- structure
61308-67-6 structure
Product Name:3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-
CAS No:61308-67-6
MF:C21H15Br2NO
MW:457.157903909683
CID:484872
PubChem ID:4220518
Update Time:2025-04-19

3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isoquinolinone, 4,4-bis(4-bromophenyl)-1,4-dihydro-
    • 4,4-bis(4-bromophenyl)-1,2-dihydroisoquinolin-3-one
    • AKOS005607582
    • DTXSID70400977
    • 61308-67-6
    • Inchi: 1S/C21H15Br2NO/c22-17-9-5-15(6-10-17)21(16-7-11-18(23)12-8-16)19-4-2-1-3-14(19)13-24-20(21)25/h1-12H,13H2,(H,24,25)
    • InChI Key: KLFKLAMABLTOMJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1(C(NCC2C=CC=CC1=2)=O)C1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 454.95205
  • Monoisotopic Mass: 454.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1A^2
  • XLogP3: 5.3

Experimental Properties

  • PSA: 29.1
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